Cas no 1341172-90-4 (2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide)

2-(2,3-Dihydro-1H-inden-5-yl)acetimidamide is a chemically stable amidine derivative featuring a dihydroindene core, which confers unique structural and electronic properties. This compound is of interest in pharmaceutical and agrochemical research due to its potential as a versatile intermediate in the synthesis of bioactive molecules. The amidine functional group enhances reactivity, enabling selective modifications, while the fused bicyclic structure contributes to rigidity and stability. Its well-defined purity and consistent performance make it suitable for applications in medicinal chemistry, particularly in the development of enzyme inhibitors and receptor modulators. The compound is supplied with detailed analytical characterization to ensure reliability in research and industrial settings.
2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide structure
1341172-90-4 structure
Product Name:2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide
CAS No:1341172-90-4
MF:C11H14N2
MW:174.242262363434
CID:5149415
Update Time:2025-06-15

2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide Chemical and Physical Properties

Names and Identifiers

    • 2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide
    • 2-(2,3-dihydro-1H-inden-5-yl)ethanimidamide
    • 1H-Indene-5-ethanimidamide, 2,3-dihydro-
    • Inchi: 1S/C11H14N2/c12-11(13)7-8-4-5-9-2-1-3-10(9)6-8/h4-6H,1-3,7H2,(H3,12,13)
    • InChI Key: YKNGUHHVQODYTI-UHFFFAOYSA-N
    • SMILES: NC(CC1C=CC2=C(C=1)CCC2)=N

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 2
  • Complexity: 200
  • XLogP3: 1.7
  • Topological Polar Surface Area: 49.9

2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1376738-50mg
2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide
1341172-90-4 98%
50mg
¥26535.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1376738-100mg
2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide
1341172-90-4 98%
100mg
¥25975.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1376738-250mg
2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide
1341172-90-4 98%
250mg
¥29106.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1376738-500mg
2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide
1341172-90-4 98%
500mg
¥30348.00 2024-08-09
SHANG HAI HAO HONG Biomedical Technology Co., Ltd.
1376738-1g
2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide
1341172-90-4 98%
1g
¥25315.00 2024-08-09
Enamine
EN300-1845642-0.05g
2-(2,3-dihydro-1H-inden-5-yl)ethanimidamide
1341172-90-4
0.05g
$983.0 2023-06-02
Enamine
EN300-1845642-0.1g
2-(2,3-dihydro-1H-inden-5-yl)ethanimidamide
1341172-90-4
0.1g
$1031.0 2023-06-02
Enamine
EN300-1845642-0.25g
2-(2,3-dihydro-1H-inden-5-yl)ethanimidamide
1341172-90-4
0.25g
$1078.0 2023-06-02
Enamine
EN300-1845642-0.5g
2-(2,3-dihydro-1H-inden-5-yl)ethanimidamide
1341172-90-4
0.5g
$1124.0 2023-06-02
Enamine
EN300-1845642-1.0g
2-(2,3-dihydro-1H-inden-5-yl)ethanimidamide
1341172-90-4
1g
$1172.0 2023-06-02

Additional information on 2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide

Introduction to 2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide (CAS No. 1341172-90-4)

2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide is a significant compound in the realm of chemical and pharmaceutical research, characterized by its unique molecular structure and potential applications. This compound, identified by the CAS number 1341172-90-4, has garnered attention due to its structural similarity to various bioactive molecules, making it a promising candidate for further investigation in drug discovery and medicinal chemistry.

The molecular framework of 2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide consists of a dihydronaphthalene core substituted with an acetimidamide moiety. This structural motif is particularly intriguing because it combines elements that are known to exhibit favorable pharmacokinetic properties. The presence of the dihydronaphthalene ring suggests potential interactions with biological targets, while the acetimidamide group introduces a polar functional handle that can enhance solubility and binding affinity.

In recent years, there has been a growing interest in exploring novel heterocyclic compounds for their therapeutic potential. The indene derivatives, including 2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide, have been extensively studied for their role in modulating various biological pathways. For instance, related indene-based compounds have shown promise in the development of anti-inflammatory and anticancer agents. The unique electronic properties of the dihydronaphthalene ring make it an attractive scaffold for designing molecules that can interact with enzymes and receptors.

The acetimidamide functional group in 2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide is particularly noteworthy due to its ability to form hydrogen bonds and coordinate with metal ions. This feature has been exploited in the design of metalloproteinase inhibitors, which are crucial in treating diseases such as cancer and autoimmune disorders. The compound’s ability to engage in multiple types of interactions makes it a versatile tool for medicinal chemists seeking to develop novel therapeutics.

Recent studies have highlighted the importance of structure-based drug design in optimizing the efficacy and selectivity of small molecule inhibitors. Computational modeling and experimental techniques have been employed to elucidate the binding modes of 2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide with target proteins. These studies have revealed that the compound can adopt multiple conformations upon binding, which may contribute to its broad-spectrum activity.

The synthesis of 2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide presents several challenges due to the complexity of its molecular structure. However, advances in synthetic methodologies have made it possible to access this compound with high yield and purity. Techniques such as palladium-catalyzed cross-coupling reactions and transition metal-catalyzed hydrogenation have been particularly useful in constructing the dihydronaphthalene core. Additionally, modern spectroscopic techniques like NMR and mass spectrometry have enabled detailed characterization of the compound’s structural features.

The pharmacological profile of 2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide is still under investigation, but preliminary data suggest that it may exhibit potent activity against several disease-related targets. For example, preclinical studies have indicated that derivatives of this compound may inhibit the activity of certain kinases involved in cancer progression. Furthermore, their ability to modulate neurotransmitter receptors has raised interest in their potential use as psychoactive agents.

The development of new drugs often involves optimizing various physicochemical properties such as solubility, bioavailability, and metabolic stability. The acetimidamide group in 2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide offers opportunities for structural modifications that can enhance these properties. By altering substituents on the indene ring or modifying the acetimidamide moiety, chemists can fine-tune the compound’s behavior in biological systems.

In conclusion, 2-(2,3-Dihydro-1h-inden-5-yl)acetimidamide (CAS No. 1341172-90-4) represents a promising candidate for further exploration in pharmaceutical research. Its unique structural features and potential biological activities make it an attractive scaffold for developing novel therapeutics. As our understanding of molecular interactions continues to evolve, compounds like this one will play a crucial role in addressing unmet medical needs.

Recommended suppliers
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司
Nantong Boya Environmental Protection Technology Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nantong Boya Environmental Protection Technology Co., Ltd
Suzhou Genelee Bio-Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Suzhou Genelee Bio-Technology Co., Ltd.
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Jiangxi Boyang Pharmaceutical Chemical Co., Ltd
Yunnanjiuzhen
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Yunnanjiuzhen